Cas no 2130036-53-0 (Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester)

• Product Name: Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester
• CAS No: 2130036-53-0
• MF: C₁₇H₂₂F₄O₇
• MW: 414.3
• CID: 4786784
• PubChem ID: 155906826
• Update Time: 2025-06-09

Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Hydroxy-PEG4-TFP ester
• CID 155906826
• Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester
• Hydroxy-dPEG??-TFP ester
• Hydroxy-dPEG4-TFP ester
• OH-PEG4-TFP ester
• 2130036-53-0
• SCHEMBL24572441
• 2,3,5,6-Tetrafluorophenyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate
• CS-0373118
• GS-9574

• Inchi： 1S/C17H22F4O7/c18-12-11-13(19)16(21)17(15(12)20)28-14(23)1-3-24-5-7-26-9-10-27-8-6-25-4-2-22/h11,22H,1-10H2
• InChI Key： NQNOTXOTYAWVLS-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1OC(CCOCCOCCOCCOCCO)=O)F)F)F

Computed Properties

• Exact Mass: 414.13016568g/mol
• Monoisotopic Mass: 414.13016568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.4

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 472.9±45.0 °C(Predicted)
• pka: 14.36±0.10(Predicted)

Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester Security Information

• Storage Condition：-20°C

Additional information on Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester

Comprehensive Analysis of Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester (CAS No. 2130036-53-0)

The compound Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester (CAS No. 2130036-53-0) is a highly specialized chemical with significant applications in advanced material science and pharmaceutical research. Its unique structure, featuring a tetrafluorophenyl ester group and a polyethylene glycol (PEG)-like chain, makes it a versatile intermediate for synthesizing functionalized polymers, drug delivery systems, and surface modifiers. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What are the uses of PEGylated esters?" and "How does fluorination enhance chemical stability?"

One of the most notable features of this compound is its PEGylated backbone, which imparts hydrophilicity and biocompatibility. The 2,3,5,6-tetrafluorophenyl ester moiety, on the other hand, offers exceptional reactivity for conjugation with amines or thiols, making it a valuable tool for bioconjugation and click chemistry. Researchers often search for "PEGylation techniques for drug delivery" or "fluorophenyl esters in peptide synthesis," highlighting the growing demand for such reagents in targeted therapies and diagnostics.

In the context of sustainability, Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester aligns with the push for greener chemistry. Its efficient reactivity reduces waste in multi-step syntheses, addressing queries like "How to optimize conjugation reactions?" or "eco-friendly alternatives to traditional activating esters." Moreover, its stability under physiological conditions makes it ideal for biomedical applications, a topic frequently explored in searches such as "biocompatible crosslinkers for hydrogels."

From an industrial perspective, this compound is gaining traction in the development of advanced coatings and nanomaterials. Its ability to modify surface properties resonates with trends in "anti-fouling materials" and "smart polymer design." The fluorinated aromatic ring enhances thermal and oxidative stability, a key consideration for high-performance applications. Users often inquire about "fluorinated esters in material science" or "PEG-based surfactants," underscoring its interdisciplinary relevance.

In summary, Propanoic acid, 3-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester (CAS No. 2130036-53-0) represents a cutting-edge reagent at the intersection of chemistry, biology, and materials engineering. Its dual functionality—combining PEG solubility with fluorophenyl reactivity—addresses pressing challenges in drug formulation, nanotechnology, and sustainable manufacturing. As research continues to evolve, this compound is poised to play a pivotal role in innovations answering popular questions like "How to improve drug bioavailability?" and "next-generation polymer architectures."